Cas no 32970-78-8 (3-(4-methoxyphenyl)-2-phenylpropanenitrile)

3-(4-methoxyphenyl)-2-phenylpropanenitrile structure
32970-78-8 structure
Product Name:3-(4-methoxyphenyl)-2-phenylpropanenitrile
CAS No:32970-78-8
MF:C16H15NO
MW:237.296404123306
CID:1454225
PubChem ID:255461
Update Time:2025-04-20

3-(4-methoxyphenyl)-2-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)-2-phenylpropanenitrile
    • 2-Phenyl-3-&lt
    • 4-methoxy-phenyl&gt
    • -propionitril
    • AR-1L2315
    • 2-phenyl-3-(4-methoxyphenyl)-propylnitrile
    • AC1L5SGA
    • Propionitrile, 3-(p-methoxyphenyl)-2-phenyl-
    • AC1Q4QQ5
    • NSC81030
    • 3-(4-methoxy-phenyl)-2-phenyl-propionitrile
    • 3-(4-methoxyphenyl)-2-phenylpropionitrile
    • 3-(4-Methoxy-phenyl)-2-phenyl-propionitril
    • AG-J-73470
    • CTK1C4602
    • 2-Phenyl-3-<4-methoxy-phenyl>-propionitril;
    • DTXSID30292234
    • 32970-78-8
    • NSC-81030
    • AKOS022311868
    • Inchi: 1S/C16H15NO/c1-18-16-9-7-13(8-10-16)11-15(12-17)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
    • InChI Key: GNYOWWNROKVNEL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CC(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 237.11500
  • Monoisotopic Mass: 237.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02000
  • LogP: 3.54508
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